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Compound of Interest

Compound Name: 2-(4-tert-Butoxyphenyl)ethan-1-ol

Cat. No.: B054128

Essential Safety and Handling Guide for 2-(4-tert-
Butoxyphenyl)ethan-1-ol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2-(4-tert-Butoxyphenyl)ethan-1-ol, including detailed operational and disposal plans.

Chemical Identifier:
e Name: 2-(4-tert-Butoxyphenyl)ethan-1-ol
e CAS Number: 5406-86-0

Primary Hazards:

Causes serious eye damage and burns.[1][2]

May cause skin irritation.[1][2]

Suspected of damaging fertility or the unborn child.[2]

May cause damage to organs through prolonged or repeated exposure.[2]

Toxic to aquatic life with long-lasting effects.[1][2]
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety.

PPE Category Item Specification

Must comply with OSHA's 29

) ) CFR 1910.133 or European
Safety Glasses with Side

Eye/Face Protection ) Standard EN166.[1] A face
Shields or Goggles )
shield may be necessary for

splash hazards.

Wear appropriate protective
gloves to prevent skin
. ) ) ) exposure.[1] Nitrile, neoprene,
Skin Protection Chemical-Resistant Gloves
or butyl rubber gloves are
common choices for handling

chemicals.

Wear appropriate protective
) ] clothing, such as a lab coat or
Protective Clothing )
coveralls, to prevent skin

exposure.[1]

Use a respirator if exposure
limits are exceeded or if
) ) NIOSH/MSHA or EN 149 irritation or other symptoms are
Respiratory Protection ] ) ) i
Approved Respirator experienced. A particulate filter
conforming to EN 143 is

recommended.[1]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the chemical's stability and preventing
accidental exposure.

Handling:
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» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1][2]

o Work in a well-ventilated area.[1][3] Ensure that eyewash stations and safety showers are
close to the workstation location.[1]

e Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[1][2]

e Wash hands thoroughly after handling.[4]

o Keep away from heat, sparks, and open flames.[4]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

o Store locked up.[1]

Emergency and First-Aid Measures

Immediate and appropriate responses to exposure are vital.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[1][2]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. If skin irritation persists, call a

physician.[1][2]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. Get medical attention if
symptoms occur.[1][2]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[1][2]

Spillage and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spillage:

» Evacuate personnel from the spill area.

Ensure adequate ventilation and use personal protective equipment.[2]

o For solid spills, sweep up and shovel into suitable containers for disposal.[1][2] Avoid dust

formation.[1][2]

» For liquid spills, absorb with an inert material (e.g., dry sand or earth) and place into a

chemical waste container.[4]

e Do not flush into surface water or sanitary sewer systems.[1][2]
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Disposal:
e Dispose of contents and container to an approved waste disposal plant.[1][2][3]

o Waste disposal methods should be in accordance with local, regional, and national
regulations.[1] Chemical waste generators must consult these regulations to ensure
complete and accurate classification.[1]

Workflow for Handling 2-(4-tert-Butoxyphenyl)ethan-
1-ol
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Safe Handling Workflow for 2-(4-tert-Butoxyphenyl)ethan-1-ol

Preparation

Read Safety Data Sheet (SDS)

l

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Handling & Experimentation

Work in a Well-Ventilated Area

l

Handle with Care to Avoid Contact and Inhalation

~~ Pojential Hazard
~

Store Properly When Not in Use Spill or Exposure Occurs

After Experiment

Cleanup éVL Disposal

Segregate Waste Follow First-Aid Measures Contain Spill
Dispose of Waste According to Regulations Report Incident

Clean Work Area

l

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-(4-tert-Butoxyphenyl)ethan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-(4-tert-
Butoxyphenyl)ethan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b054128#personal-protective-equipment-for-handling-
2-4-tert-butoxyphenyl-ethan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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